(Z)-ethyl 2-(5-(4-chlorobenzyl)-4-oxo-3-(p-tolyl)thiazolidin-2-ylidene)-2-cyanoacetate

• IUPAC Name: ethyl (2Z)-2-[5-[(4-chlorophenyl)methyl]-3-(4-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetate
• InChI: InChI=1S/C22H19ClN2O3S/c1-3-28-22(27)18(13-24)21-25(17-10-4-14(2)5-11-17)20(26)19(29-21)12-15-6-8-16(23)9-7-15/h4-11,19H,3,12H2,1-2H3/b21-18-
• InChI Key: QCLWHINDQOVTGA-UZYVYHOESA-N
• Canonical SMILES: CCOC(=O)C(=C1N(C(=O)C(S1)CC2=CC=C(C=C2)Cl)C3=CC=C(C=C3)C)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\1/N(C(=O)C(S1)CC2=CC=C(C=C2)Cl)C3=CC=C(C=C3)C)/C#N
• Molecular Formula: C22H19ClN2O3S
• Molecular Weight: 426.9 g/mol

Description

(Z)-ethyl 2-(5-(4-chlorobenzyl)-4-oxo-3-(p-tolyl)thiazolidin-2-ylidene)-2-cyanoacetate is a useful research compound. Its molecular formula is C22H19ClN2O3S and its molecular weight is 426.92. The purity is usually 95%.
BenchChem offers high-quality (Z)-ethyl 2-(5-(4-chlorobenzyl)-4-oxo-3-(p-tolyl)thiazolidin-2-ylidene)-2-cyanoacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-ethyl 2-(5-(4-chlorobenzyl)-4-oxo-3-(p-tolyl)thiazolidin-2-ylidene)-2-cyanoacetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Research and Environmental Applications

Chlorophenols and Municipal Solid Waste Incineration

Chlorophenols, related in structure to chlorobenzyl components, have been studied for their presence as precursors in dioxin formation during municipal solid waste incineration. This research highlights the environmental impact and degradation pathways of chlorinated organic compounds, suggesting a potential area of study for related chemicals (Peng et al., 2016).

Parabens in Aquatic Environments

The study on parabens, which share functional group similarities with the compound , focuses on their fate and behavior in aquatic environments. This research underscores the environmental persistence and potential endocrine-disrupting effects of synthetic organic compounds, providing a framework for assessing the environmental fate of similar chemicals (Haman et al., 2015).

Synthetic Methodologies and Chemical Transformations

Synthesis and Antioxidant Evaluation of Isoxazolone Derivatives

Highlighting the importance of synthetic methodologies, this research outlines the synthesis of isoxazolone derivatives, demonstrating the role of chemical transformations in creating compounds with significant biological activities. This could inspire similar synthetic approaches for the compound to explore its potential applications (Laroum et al., 2019).

2,4-Thiazolidinediones as PTP 1B Inhibitors

This review delves into the applications of 2,4-thiazolidinedione scaffolds in medicinal chemistry, particularly as PTP 1B inhibitors. It demonstrates the utility of thiazolidinone derivatives in addressing diseases like Type 2 diabetes mellitus, hinting at the pharmaceutical relevance of structurally related compounds (Verma et al., 2019).